Cas no 70460-57-0 ( )

• Product name: &nbsp
• CAS No: 70460-57-0
• MF: C₁₉H₂₀O₈
• MW: 376.3573
• CID: 881278
• PubChem ID: 282370

  Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydrochromen-4-one
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4h-chromen-4-one
• AC1L5WB7
• AC1Q6KHV
• AG-K-02706
• AR-1G8419
• CTK5D2449
• NSC135827
• DTXSID30300282
• SCHEMBL14130659
• 70460-57-0
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxychroman-4-one
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-3,4-dihydro-2H-1-benzopyran-4-one
•  

• Inchi： InChI=1S/C19H20O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,17,19-21H,1-4H3
• InChI Key： LVMHZZSYSNZUCT-UHFFFAOYSA-N
• SMILES： COC1C(OC2=CC(=C(C(=C2C1=O)O)OC)OC)C3=CC(=C(C=C3)OC)O

Computed Properties

• Exact Mass: 376.1158
• Monoisotopic Mass: 376.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 103.68
• LogP: 2.45500